Cas no 204771-65-3 (N-(2-methyl-1,3-benzothiazol-5-yl)guanidine)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)guanidine
• CAS No: 204771-65-3
• MF: C₁₀H₁₄N₄O₃S₂
• MW: 302.373158931732
• MDL: MFCD18459081
• CID: 878736
• PubChem ID: 18697929
• Update Time: 2026-04-29

N-(2-methyl-1,3-benzothiazol-5-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• methanesulfonic acid,2-(2-methyl-1,3-benzothiazol-5-yl)guanidine
•  
• N-(2-methyl-1,3-benzothiazol-5-yl)guanidine

• MDL： MFCD18459081

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)guanidine

Recent Advances in the Study of N-(2-methyl-1,3-benzothiazol-5-yl)guanidine (CAS: 204771-65-3)

The compound N-(2-methyl-1,3-benzothiazol-5-yl)guanidine (CAS: 204771-65-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole core and guanidine moiety, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, shedding light on its role in drug development and disease treatment.

One of the key areas of research has been the synthesis and optimization of N-(2-methyl-1,3-benzothiazol-5-yl)guanidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving the condensation of 2-methyl-5-aminobenzothiazole with cyanamide, followed by purification using high-performance liquid chromatography (HPLC). This advancement is expected to facilitate further pharmacological studies and clinical applications.

In terms of biological activity, recent investigations have highlighted the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that N-(2-methyl-1,3-benzothiazol-5-yl)guanidine exhibits potent inhibitory effects on protein kinase C (PKC), a key regulator of cell signaling. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and PKC, providing a structural basis for its inhibitory activity. These findings suggest potential applications in cancer therapy, where PKC dysregulation is often implicated.

Another notable area of research involves the compound's antimicrobial properties. A recent publication in Antimicrobial Agents and Chemotherapy (2023) reported that N-(2-methyl-1,3-benzothiazol-5-yl)guanidine displays broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These results position the compound as a potential lead for developing new antibiotics to combat resistant bacterial strains.

Despite these promising findings, challenges remain in the clinical translation of N-(2-methyl-1,3-benzothiazol-5-yl)guanidine. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, indicate that the compound has moderate bioavailability and a relatively short half-life in vivo. Researchers are currently exploring prodrug strategies and formulation optimizations to enhance its therapeutic efficacy. Additionally, toxicological assessments are underway to ensure safety profiles suitable for human trials.

In conclusion, N-(2-methyl-1,3-benzothiazol-5-yl)guanidine (CAS: 204771-65-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and mechanistic understanding have laid a solid foundation for future drug development efforts. Ongoing studies aim to address pharmacokinetic and safety challenges, bringing this compound closer to clinical applications. Researchers and industry professionals are encouraged to monitor further developments in this rapidly evolving field.